Cas no 852169-62-1 (2-({2-ethyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(4-fluorophenyl)acetamide)

• Product Name: 2-({2-ethyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(4-fluorophenyl)acetamide
• CAS No: 852169-62-1
• Molecular Formula: C₁₈H₁₈FN₅O₃S
• Molecular Weight: 403.43062543869
• CID: 6496895

2-({2-ethyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(4-fluorophenyl)acetamide Properties

Names and Identifiers

• 2-({2-ethyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(4-fluorophenyl)acetamide
• 2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-fluorophenyl)acetamide
• Acetamide, 2-[(2-ethyl-5,6,7,8-tetrahydro-6,8-dimethyl-5,7-dioxopyrimido[4,5-d]pyrimidin-4-yl)thio]-N-(4-fluorophenyl)-

• InChIKey： BMZRDAJZZXEGRM-UHFFFAOYSA-N
• Inchi： 1S/C18H18FN5O3S/c1-4-12-21-15-14(17(26)24(3)18(27)23(15)2)16(22-12)28-9-13(25)20-11-7-5-10(19)6-8-11/h5-8H,4,9H2,1-3H3,(H,20,25)
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1N=C(CC)N=C2N(C)C(=O)N(C)C(=O)C2=1

Experimental Properties

• pka: 11?+-.0.70(Predicted)
• Density: 1.46±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides